Methyl 2-(4-cyano-3-fluorophenyl)acetate CAS 444807-50-5 properties
Methyl 2-(4-cyano-3-fluorophenyl)acetate CAS 444807-50-5 properties
The following technical guide details the physicochemical profile, synthetic utility, and experimental handling of Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5).
Advanced Characterization & Synthetic Utility in Medicinal Chemistry
Executive Summary
Methyl 2-(4-cyano-3-fluorophenyl)acetate (CAS 444807-50-5) is a specialized fluorinated phenylacetate intermediate.[1][2][3][4] It serves as a critical building block in the synthesis of next-generation pharmaceuticals, particularly in the development of Renal Outer Medullary Potassium (ROMK) inhibitors for cardiovascular therapy and as a structural analog scaffold for Androgen Receptor (AR) antagonists in oncology (e.g., fluoro-analogs of Enzalutamide). Its value lies in the 3-fluoro-4-cyano substitution pattern, a bioisostere often explored to modulate metabolic stability and lipophilicity compared to its trifluoromethyl counterparts.
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]
This compound is characterized by a phenyl ring substituted with a nitrile group at the para position and a fluorine atom at the meta position relative to the acetate side chain.
| Property | Specification |
| Chemical Name | Methyl 2-(4-cyano-3-fluorophenyl)acetate |
| CAS Number | 444807-50-5 |
| Molecular Formula | C₁₀H₈FNO₂ |
| Molecular Weight | 193.17 g/mol |
| SMILES | COC(=O)CC1=CC(=C(C=C1)C#N)F |
| Appearance | White to off-white solid |
| Solubility | Soluble in DMSO, Methanol, Ethyl Acetate, DCM |
| Storage Conditions | 2–8°C, Inert atmosphere (Argon/Nitrogen) |
| Predicted Density | 1.27 ± 0.1 g/cm³ |
Synthetic Utility & Retrosynthetic Analysis[9]
In drug discovery, CAS 444807-50-5 is primarily employed to introduce the (4-cyano-3-fluorophenyl) moiety. This motif is a pharmacophore often investigated for its ability to enhance ligand-binding affinity through halogen bonding and dipole interactions while maintaining a lower steric profile than a trifluoromethyl group.
Key Applications:
-
ROMK Inhibitors: Used in the synthesis of selective inhibitors for the treatment of hypertension and heart failure. The phenylacetate group undergoes alkylation or cyclization to form the pharmacophore core.
-
AR Antagonist Analogs: Serves as a precursor for synthesizing "des-trifluoromethyl" analogs of diarylthiohydantoin drugs (e.g., Enzalutamide), allowing researchers to probe the Structure-Activity Relationship (SAR) of the steroid-binding pocket.
Diagram 1: Retrosynthetic Utility Flow
Caption: Divergent synthetic utility of CAS 444807-50-5 in cardiovascular and oncology drug discovery.
Synthesis & Process Optimization
Two primary routes exist for the synthesis of this intermediate. The choice depends on the availability of starting materials and the scale of production.
Route A: Palladium-Catalyzed Cyanation (High-Value)
This route is preferred for scale-up as it avoids the use of pre-formed aryl nitriles, which can be expensive or limited in availability. It starts from the bromo-precursor.
Mechanism: Pd(0) inserts into the Ar-Br bond (Oxidative Addition), followed by transmetallation with Zn(CN)₂ and Reductive Elimination to form the nitrile.
Route B: Fischer Esterification (Classic)
Direct esterification of (4-cyano-3-fluorophenyl)acetic acid using Methanol and Thionyl Chloride. This is robust but relies on the availability of the carboxylic acid precursor.
Diagram 2: Synthesis Workflow (Route A)
Caption: Pd-catalyzed cyanation workflow converting the bromo-precursor to the target nitrile.
Experimental Protocol: Pd-Catalyzed Cyanation
Objective: Synthesis of Methyl 2-(4-cyano-3-fluorophenyl)acetate from Methyl 2-(4-bromo-3-fluorophenyl)acetate.
Reagents:
-
Methyl 2-(4-bromo-3-fluorophenyl)acetate (1.0 equiv)
-
Zinc Cyanide (Zn(CN)₂) (0.6 equiv)
-
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)
-
DMF (Anhydrous)[5]
Protocol:
-
Setup: Charge a flame-dried round-bottom flask with the bromo-ester substrate and anhydrous DMF (0.2 M concentration) under a nitrogen atmosphere.
-
Degassing: Sparge the solution with nitrogen for 15 minutes to remove dissolved oxygen (critical to prevent catalyst deactivation).
-
Addition: Add Zinc Cyanide and Pd(PPh₃)₄ quickly against a counter-flow of nitrogen.
-
Reaction: Heat the mixture to 80°C and stir for 4–6 hours. Monitor reaction progress via TLC (Hexane:EtOAc 4:1) or LC-MS.
-
Workup:
-
Cool the mixture to room temperature.
-
Dilute with Ethyl Acetate and wash with water (3x) to remove DMF and zinc salts.
-
Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
-
-
Purification: Purify the crude residue via flash column chromatography using a gradient of Hexanes/Ethyl Acetate (0–20%) to yield the pure product as an off-white solid.
Validation Criteria:
-
¹H NMR (CDCl₃): Look for the disappearance of aromatic signals associated with the bromo-precursor and the retention of the methyl ester singlet (~3.7 ppm) and methylene doublet/singlet (~3.6 ppm).
-
IR: Appearance of a sharp nitrile stretch signal at ~2230 cm⁻¹.
Safety & Handling
-
Cyanide Hazard: Although the cyano group is covalently bonded, the use of Zn(CN)₂ in the synthesis requires strict adherence to cyanide safety protocols. Keep a cyanide antidote kit available.
-
Acid Sensitivity: Avoid strong acidic conditions which may hydrolyze the nitrile to a carboxylic acid or amide.
-
Personal Protective Equipment (PPE): Wear nitrile gloves, safety goggles, and a lab coat. Handle exclusively in a chemical fume hood.
References
-
Discovery of Selective Small Molecule ROMK Inhibitors. Amazon AWS / Patent Literature. Retrieved from 5.[5][6]
-
Methyl 2-(4-cyano-3-fluorophenyl)acetate Product Page. Fluorochem. Retrieved from 7.
-
Safety Data Sheet: Methyl 2-(4-cyano-3-fluorophenyl)acetate. BLD Pharm. Retrieved from 4.
-
Synthesis of Enzalutamide and Potential Impurities. RHHZ.net. Retrieved from 8.
Sources
- 1. Page loading... [wap.guidechem.com]
- 2. Page loading... [guidechem.com]
- 3. wap.guidechem.com [wap.guidechem.com]
- 4. 444807-50-5|Methyl 2-(4-cyano-3-fluorophenyl)acetate|BLD Pharm [bldpharm.com]
- 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
- 6. WO2007069986A1 - New oxabispidine compounds for the treatment of cardiac arrhythmias - Google Patents [patents.google.com]
- 7. fluorochem.co.uk [fluorochem.co.uk]
- 8. An improved and practical route for the synthesis of enzalutamide and potential impurities study [html.rhhz.net]
